Cas no 315242-15-0 (3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one)

• Product Name: 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one
• CAS No: 315242-15-0
• MF: C₂₂H₂₀O₄S
• MW: 380.456805229187
• CID: 6551365
• Update Time: 2025-07-23

3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one
• 1-(4-methoxyphenyl)-3-phenyl-3-(phenylsulfonyl)propan-1-one
• 3-Benzenesulfonyl-1-(4-methoxy-phenyl)-3-phenyl-propan-1-one
• 1-Propanone, 1-(4-methoxyphenyl)-3-phenyl-3-(phenylsulfonyl)-

• Inchi： 1S/C22H20O4S/c1-26-19-14-12-17(13-15-19)21(23)16-22(18-8-4-2-5-9-18)27(24,25)20-10-6-3-7-11-20/h2-15,22H,16H2,1H3
• InChI Key： KBYAGQKRHVQDRW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1)(=O)CC(C1=CC=CC=C1)S(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 598.6±50.0 °C(Predicted)

Additional information on 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one

Research Briefing on 3-(Benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one (CAS: 315242-15-0)

In recent years, the compound 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one (CAS: 315242-15-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and methoxyphenyl functional groups, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies. Additionally, the structural elucidation of this molecule has been confirmed through techniques such as NMR spectroscopy and X-ray crystallography, providing a solid foundation for structure-activity relationship (SAR) studies.

Biological evaluations of 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one have revealed its potential as a modulator of key signaling pathways. In vitro studies have demonstrated its inhibitory effects on specific kinases involved in inflammatory and oncogenic processes. For instance, the compound has shown nanomolar potency against certain isoforms of protein kinase C (PKC), which are implicated in cancer cell proliferation and survival. These findings suggest that the molecule could serve as a lead compound for the development of novel anticancer agents.

Further investigations into the pharmacokinetic properties of 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one have highlighted its favorable drug-like characteristics. The compound exhibits good oral bioavailability and metabolic stability in preclinical models, making it a viable candidate for further development. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance selectivity and reduce adverse effects.

In conclusion, 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-phenylpropan-1-one represents a promising scaffold for drug discovery, with demonstrated activity against clinically relevant targets. Continued research efforts are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel chemical entities for biomedical applications.